Cas no 1807059-82-0 (1-(3-Bromo-4-(bromomethyl)phenyl)-3-chloropropan-2-one)

• Product Name: 1-(3-Bromo-4-(bromomethyl)phenyl)-3-chloropropan-2-one
• CAS No: 1807059-82-0
• MF: C₁₀H₉Br₂ClO
• MW: 340.438860654831
• CID: 4973656
• Update Time: 2025-06-13

1-(3-Bromo-4-(bromomethyl)phenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-4-(bromomethyl)phenyl)-3-chloropropan-2-one

• Inchi： 1S/C10H9Br2ClO/c11-5-8-2-1-7(4-10(8)12)3-9(14)6-13/h1-2,4H,3,5-6H2
• InChI Key： OUIGDNGLHBWBSX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CBr)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-4-(bromomethyl)phenyl)-3-chloropropan-2-one

Chemical Profile of 1-(3-Bromo-4-(bromomethyl)phenyl)-3-chloropropan-2-one (CAS No. 1807059-82-0)

1-(3-Bromo-4-(bromomethyl)phenyl)-3-chloropropan-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural motifs that make it a versatile intermediate in synthetic organic chemistry. The molecular framework, featuring both bromo and chloro substituents on an aromatic ring, coupled with a reactive propanone group, positions this compound as a valuable building block for the development of novel therapeutic agents. Its chemical properties and reactivity patterns have garnered considerable attention from researchers exploring innovative drug discovery strategies.

The presence of bromo and chloro functional groups on the aromatic ring enhances the electrophilic nature of the molecule, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and other palladium-catalyzed transformations. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of biologically active compounds. Moreover, the propan-2-one moiety serves as a reactive site for nucleophilic additions, enabling further derivatization to achieve diverse pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting elusive biological pathways. The structural features of 1-(3-Bromo-4-(bromomethyl)phenyl)-3-chloropropan-2-one make it an attractive candidate for designing molecules that interact with specific protein targets. For instance, studies have demonstrated its potential utility in generating inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The bromomethyl group, in particular, is a versatile handle for further functionalization via thiol addition reactions, allowing for the introduction of sulfur-containing heterocycles that are prevalent in many bioactive molecules.

Advances in computational chemistry have further highlighted the synthetic potential of this compound. Molecular modeling studies suggest that derivatives of 1-(3-Bromo-4-(bromomethyl)phenyl)-3-chloropropan-2-one can be designed to optimize binding affinity to biological targets through rational drug design principles. By leveraging virtual screening and structure-based drug design techniques, researchers can efficiently explore the chemical space surrounding this scaffold, leading to the identification of novel lead compounds with improved pharmacokinetic profiles.

The compound's relevance is also underscored by its application in material science and agrochemicals. For example, its derivatives have been explored as precursors for polymerizable monomers and as intermediates in synthesizing herbicides and fungicides. The ability to introduce diverse functional groups while maintaining the core structural integrity of 1-(3-Bromo-4-(bromomethyl)phenyl)-3-chloropropan-2-one allows for tailored modifications that enhance material properties or biological activity.

Recent experimental investigations have delved into the mechanistic aspects of reactions involving this compound. Catalytic studies have revealed that transition metal complexes can efficiently mediate transformations at both the aromatic ring and the aliphatic carbon centers. Such findings not only provide insights into reaction pathways but also open up new avenues for optimizing synthetic protocols. Additionally, green chemistry approaches have been explored to minimize hazardous byproducts, aligning with global efforts to sustainable chemical synthesis.

The pharmaceutical industry has taken note of these developments, with several companies incorporating derivatives of 1-(3-Bromo-4-(bromomethyl)phenyl)-3-chloropropan-2-one into their drug discovery pipelines. Preclinical studies have shown promising results in models of neurological disorders and metabolic diseases, where targeted inhibition by small molecules derived from this scaffold has demonstrated therapeutic efficacy. As research progresses, it is anticipated that more refined derivatives will emerge, offering improved selectivity and reduced side effects.

Looking ahead, the future prospects for 1-(3-Bromo-4-(bromomethyl)phenyl)-3-chloropropan-2-one are bright, driven by ongoing innovations in synthetic methodologies and an expanding understanding of its biological relevance. Continued exploration of its reactivity patterns and applications will undoubtedly contribute to advancements across multiple scientific disciplines. As researchers continue to harness its potential, this compound is poised to remain a cornerstone in modern chemical synthesis and drug development.